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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B15575753 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds like AR-M 1000390 are paramount for ensuring laboratory

safety and environmental protection. This document provides a comprehensive guide to the

safe disposal of AR-M 1000390, a potent and selective δ-opioid receptor agonist.

Chemical Identification and Hazard Information

A summary of the key identification and hazard data for AR-M 1000390 hydrochloride is

presented below. This information is critical for understanding the risks associated with its

handling and disposal.
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Identifier Value

Chemical Name
N,N-diethyl-4-(phenyl(piperidin-4-

ylidene)methyl)benzamide hydrochloride

CAS Number 209808-47-9[1]

Molecular Formula C₂₃H₂₈N₂O·HCl

Molecular Weight 384.94 g/mol

Hazard Classifications Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)

[1]

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[1]

Hazard Statements H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Experimental Protocol: Standard Disposal
Procedure
Given the hazardous nature of AR-M 1000390, it must be treated as hazardous waste. Under

no circumstances should this compound or its solutions be disposed of down the drain or in

regular trash.[1] The following protocol outlines the necessary steps for its safe disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling AR-M 1000390 for disposal, all personnel must wear appropriate PPE to

minimize exposure. This includes:

Safety goggles or a face shield.[1]
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Chemical-resistant gloves (e.g., nitrile).

A laboratory coat.

Respiratory protection if handling the solid form outside of a fume hood.[1]

Step 2: Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure

compliant disposal.

Solid Waste:

Collect all solid AR-M 1000390 waste, including residual powder, contaminated weigh

boats, pipette tips, and gloves, in a designated, leak-proof hazardous waste container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("N,N-diethyl-4-(phenyl(piperidin-4-ylidene)methyl)benzamide hydrochloride") and

the CAS number ("209808-47-9").

Liquid Waste:

Collect all solutions containing AR-M 1000390 in a separate, compatible, and clearly

labeled hazardous waste container.

Do not mix with other solvent waste streams unless compatibility has been confirmed. The

Safety Data Sheet for AR-M 1000390 notes incompatibility with strong acids/alkalis and

strong oxidizing/reducing agents.[1]

The container should be kept tightly closed when not in use.

Sharps Waste:

Any sharps, such as needles or blades, contaminated with AR-M 1000390 must be

disposed of in a designated, puncture-proof sharps container that is also labeled as

hazardous waste.

Step 3: Waste Storage
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Store all hazardous waste containers in a designated, well-ventilated, and secure area that is

accessible only to authorized personnel.

Ensure the storage area is away from incompatible materials.

Step 4: Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Adhere to all institutional, local, state, and federal regulations for the disposal of hazardous

waste.

Emergency Procedures for Spills
In the event of a spill, the following steps should be taken immediately:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and keep it away from drains or water courses.[1]

Absorb: For liquid spills, use an inert, absorbent material (e.g., vermiculite, sand, or earth) to

soak up the spill.

Collect: Carefully sweep or scoop up the absorbed material and any solid spill into a labeled

hazardous waste container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) and

then with soap and water. Collect all cleaning materials as hazardous waste.[1]
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Start: Handling
AR-M 1000390 Waste

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Identify Waste Type

Solid Waste
(e.g., contaminated consumables)

Solid

Liquid Waste
(e.g., AR-M 1000390 solutions)

Liquid

Sharps Waste
(e.g., contaminated needles)

Sharps

Collect in Labeled
Hazardous Waste Container (Solid)

Collect in Labeled
Hazardous Waste Container (Liquid)

Collect in Puncture-Proof
Sharps Container

Step 3: Store Securely
in Designated Area

Step 4: Arrange Disposal
via EHS or Licensed Contractor

End: Compliant Disposal

Click to download full resolution via product page

Caption: AR-M 1000390 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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